5-chloro-N-(2,5-dimethoxyphenyl)-2-(methylsulfonyl)-4-pyrimidinecarboxamide

• IUPAC Name: 5-chloro-N-(2,5-dimethoxyphenyl)-2-methylsulfonylpyrimidine-4-carboxamide
• InChI: InChI=1S/C14H14ClN3O5S/c1-22-8-4-5-11(23-2)10(6-8)17-13(19)12-9(15)7-16-14(18-12)24(3,20)21/h4-7H,1-3H3,(H,17,19)
• InChI Key: KHGIMVQRBLGNDF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)NC(=O)C2=NC(=NC=C2Cl)S(=O)(=O)C
• Molecular Formula: C14H14ClN3O5S
• Molecular Weight: 371.8 g/mol

Description

5-chloro-N-(2,5-dimethoxyphenyl)-2-(methylsulfonyl)-4-pyrimidinecarboxamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is a pyrimidine derivative that is synthesized through a multi-step process. In

Mechanism of Action

The mechanism of action of 5-chloro-N-(2,5-dimethoxyphenyl)-2-(methylsulfonyl)-4-pyrimidinecarboxamide is not fully understood. However, studies have suggested that this compound may act by inhibiting the activity of enzymes involved in DNA synthesis and repair. This inhibition leads to the accumulation of DNA damage and ultimately results in cell death.
Biochemical and Physiological Effects
5-chloro-N-(2,5-dimethoxyphenyl)-2-(methylsulfonyl)-4-pyrimidinecarboxamide has been shown to have both biochemical and physiological effects. In vitro studies have demonstrated that this compound can induce apoptosis in cancer cells through the activation of caspase enzymes. In addition, this compound has been shown to inhibit the migration and invasion of cancer cells, which may contribute to its anti-cancer effects.

Advantages and Limitations for Lab Experiments

One advantage of using 5-chloro-N-(2,5-dimethoxyphenyl)-2-(methylsulfonyl)-4-pyrimidinecarboxamide in lab experiments is its potential as a novel anti-cancer agent. This compound has shown promising results in preclinical studies and may represent a new class of drugs for cancer treatment. However, one limitation of using this compound in lab experiments is its potential toxicity. Further studies are needed to determine the safety and efficacy of this compound in humans.

Future Directions

There are several future directions for research on 5-chloro-N-(2,5-dimethoxyphenyl)-2-(methylsulfonyl)-4-pyrimidinecarboxamide. One direction is to investigate the potential of this compound as a combination therapy with other anti-cancer drugs. Another direction is to study the mechanism of action of this compound in more detail, which may help to identify new targets for cancer therapy. Additionally, further studies are needed to determine the safety and efficacy of this compound in humans, which may lead to the development of a new anti-cancer drug.

Synthesis Methods

The synthesis of 5-chloro-N-(2,5-dimethoxyphenyl)-2-(methylsulfonyl)-4-pyrimidinecarboxamide involves several steps. The starting material is 2,5-dimethoxybenzaldehyde, which is reacted with malononitrile in the presence of a base to form a pyridine derivative. This intermediate is then reacted with chloroacetyl chloride to form a chloroacetamide intermediate. The final product is obtained by reacting the chloroacetamide intermediate with methylsulfonyl chloride and ammonium carbonate.

Scientific Research Applications

5-chloro-N-(2,5-dimethoxyphenyl)-2-(methylsulfonyl)-4-pyrimidinecarboxamide has been studied for its potential therapeutic applications in cancer treatment. In vitro studies have shown that this compound has cytotoxic effects against various cancer cell lines, including lung cancer, breast cancer, and colon cancer. In addition, this compound has shown promising results in inhibiting the growth and metastasis of cancer cells in animal models.